![molecular formula C9H13NO2 B589419 5-[(1R)-1-aminoethyl]-2-methoxyphenol CAS No. 134856-00-1](/img/structure/B589419.png)
5-[(1R)-1-aminoethyl]-2-methoxyphenol
Overview
Description
5-[(1R)-1-aminoethyl]-2-methoxyphenol, also known as 5-HT1A receptor agonist, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a selective agonist for the 5-HT1A receptor, which is a subtype of serotonin receptor that plays a crucial role in the regulation of mood, anxiety, and stress.
Mechanism of Action
The mechanism of action of 5-[(1R)-1-aminoethyl]-2-methoxyphenol involves its binding to the this compound receptor, which activates the receptor and leads to the release of serotonin. This neurotransmitter then binds to other receptors in the brain, leading to a cascade of events that regulate mood, anxiety, and stress.
Biochemical and Physiological Effects:
Studies have shown that the this compound receptor agonist has several biochemical and physiological effects, including the regulation of serotonin release, modulation of neuronal activity, and the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. These effects can lead to a reduction in anxiety, depression, and stress-related symptoms.
Advantages and Limitations for Lab Experiments
The 5-[(1R)-1-aminoethyl]-2-methoxyphenol receptor agonist has several advantages for lab experiments, including its selective binding to the this compound receptor and its potential therapeutic applications. However, limitations include the need for further research to determine optimal dosages and potential side effects.
Future Directions
Future research on 5-[(1R)-1-aminoethyl]-2-methoxyphenol should focus on its potential therapeutic applications in various conditions, including anxiety, depression, and stress-related disorders. Additional research is needed to determine optimal dosages and potential side effects, as well as the development of novel compounds with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of 5-[(1R)-1-aminoethyl]-2-methoxyphenol involves several steps, including the reaction of 2-methoxyphenol with formaldehyde and ammonium chloride to form 2-methoxy-5-hydroxymethylphenol. This intermediate is then reacted with (R)-1-phenylethylamine to produce this compound.
Scientific Research Applications
The 5-[(1R)-1-aminoethyl]-2-methoxyphenol receptor agonist has been extensively studied for its potential therapeutic applications in various conditions, including anxiety, depression, and stress-related disorders. Studies have shown that this compound can regulate the release of serotonin, a neurotransmitter that plays a crucial role in the regulation of mood and emotions.
properties
IUPAC Name |
5-[(1R)-1-aminoethyl]-2-methoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-6(10)7-3-4-9(12-2)8(11)5-7/h3-6,11H,10H2,1-2H3/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZLWXRQGMAKTBG-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)OC)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC(=C(C=C1)OC)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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